Cas no 24484-98-8 (4-Chloropyridine-2,3-diamine)

• Product Name: 4-Chloropyridine-2,3-diamine
• CAS No: 24484-98-8
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD13181777
• CID: 822880
• PubChem ID: 22418004
• Update Time: 2025-11-01

4-Chloropyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-4-chloropyridine
• 4-chloro-2,3-diaminopyridine
• 4-chloropyridine-2,3-diamine
• 4-CHLORO-PYRIDINE-2,3-DIAMINE
• 2,3-PYRIDINEDIAMINE, 4-CHLORO-
• Chlordiaminopyridin
• 4-chloranylpyridine-2,3-diamine
• APGDUAJEMRMIJU-UHFFFAOYSA-N
• RP01390
• PB28504
• AB0040768
• Y8419
• ST24043654
• AM20050996
• A817333
• W-206897
• SY069209
• DS-12750
• BCP33654
• 4-Chloro-2,3-Pyridinediamine
• DB-082921
• MFCD13181777
• EN300-233852
• CS-W022164
• AKOS006338907
• DTXSID20625613
• SCHEMBL1056076
• 24484-98-8
• 4-Chloropyridine-2,3-diamine

• MDL： MFCD13181777
• Inchi： 1S/C5H6ClN3/c6-3-1-2-9-5(8)4(3)7/h1-2H,7H2,(H2,8,9)
• InChI Key： APGDUAJEMRMIJU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1N)N

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9

Experimental Properties

• PSA: 64.93000
• LogP: 2.06180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Chloropyridine-2,3-diamine

Recent Advances in the Study of 4-Chloropyridine-2,3-diamine (CAS: 24484-98-8) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloropyridine-2,3-diamine (CAS: 24484-98-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. Recent studies have explored its potential in drug discovery, highlighting its role in modulating key biological pathways and its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Chloropyridine-2,3-diamine as a scaffold for developing novel kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases implicated in cancer progression. The results demonstrated that certain derivatives exhibited potent and selective inhibition of specific kinases, suggesting their potential as lead compounds for anticancer drug development. The study also highlighted the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability.

In addition to its role in kinase inhibition, 4-Chloropyridine-2,3-diamine has been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents derived from this compound. The researchers found that these derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The study emphasized the compound's potential as a starting point for developing new antibiotics to address the growing issue of antimicrobial resistance.

Another area of interest is the application of 4-Chloropyridine-2,3-diamine in the development of fluorescent probes for biological imaging. A 2023 paper in Chemical Communications described the design of a fluorescent probe based on this compound, which was used to detect reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases. This research underscores the compound's versatility beyond traditional drug discovery applications.

Despite these promising findings, challenges remain in the optimization of 4-Chloropyridine-2,3-diamine-based compounds for clinical use. Issues such as off-target effects, bioavailability, and scalability of synthesis need to be addressed in future studies. However, the compound's unique chemical properties and diverse biological activities make it a compelling candidate for further investigation. Ongoing research is expected to uncover new applications and refine existing ones, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.